cis-1-(4-Methoxybenzyl)-3-methylpiperidine-2-carboxylic acid

• IUPAC Name: (2S,3R)-1-[(4-methoxyphenyl)methyl]-3-methylpiperidine-2-carboxylic acid
• InChI: InChI=1S/C15H21NO3/c1-11-4-3-9-16(14(11)15(17)18)10-12-5-7-13(19-2)8-6-12/h5-8,11,14H,3-4,9-10H2,1-2H3,(H,17,18)/t11-,14+/m1/s1
• InChI Key: NFOJYQNINUDXGY-RISCZKNCSA-N
• Canonical SMILES: CC1CCCN(C1C(=O)O)CC2=CC=C(C=C2)OC
• Isomeric SMILES: C[C@@H]1CCCN([C@@H]1C(=O)O)CC2=CC=C(C=C2)OC
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

Compounds like “cis-1-(4-Methoxybenzyl)-3-methylpiperidine-2-carboxylic acid” belong to a class of organic compounds known as piperidines. Piperidines are compounds containing a piperidine ring, which is a saturated aliphatic six-member ring with one nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds often involves methods such as reductive amination. For example, reductive amination of a precursor with p-methoxy benzyl amine (PMBNH 2) in the presence of ACOH and NaBH 3 CN in ETOH can yield related compounds.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data for “this compound”, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions that a compound undergoes can be studied using various techniques. For instance, boronic esters have been used as protective groups in carbohydrate chemistry, allowing for processes like acylation, silylation, and alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and density. These properties can be determined through experimental measurements or predicted using computational methods.

Scientific Research Applications

Metabolic Pathways and Synthetic Applications

• The metabolic pathways of various synthetic pyrethroid insecticides, including their major metabolites in human urine, were studied to develop methods for their detection and quantification. These methods involve sophisticated techniques such as solid-phase extraction followed by gas chromatography-tandem mass spectrometry, indicating the relevance of similar chemical compounds in environmental and toxicological studies (Arrebola et al., 1999).
• Research on the synthesis of various chemical structures, including cis- and trans-stereoisomers of certain compounds, showcases the importance of such chemicals in creating intermediates for pharmaceuticals, highlighting potential applications in drug development and chemical synthesis (Bunnage et al., 2004).

Analytical Chemistry and Chemical Engineering

• Novel methods for synthesizing certain chemical structures, such as those involving carboxylic acids, have been developed to explore their use in creating new molecules with potential applications in food safety and antimicrobial activity. This suggests the importance of exploring the chemical properties and reactions of compounds like "cis-1-(4-Methoxybenzyl)-3-methylpiperidine-2-carboxylic acid" for their potential utility in various fields (Ma et al., 2014).

Biological Studies and Antitumor Agents

• The study of platinum(II) complexes with carbazates and hydrazides, including 4-methoxybenzylcarbazate, for their spectral characterization, computational modeling, and biological studies, including their cytotoxic activity in a chronic myelogenous leukemia cell line, showcases the potential biomedical applications of compounds with similar chemical structures (Rodrigues et al., 2015).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is often studied in the context of drug discovery, where understanding how a compound affects a biological target can help in the design of more effective drugs.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. These studies assess the potential risks posed by the compound to human health and the environment.

Future Directions

The future directions for research on a compound depend on its potential applications. For example, if a compound shows promise as a drug candidate, future research might focus on optimizing its properties, studying its mechanism of action in more detail, and conducting preclinical and clinical trials.